4-(3-Ethoxy-4-hydroxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile
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Description
4-(3-Ethoxy-4-hydroxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a useful research compound. Its molecular formula is C21H24N2O3 and its molecular weight is 352.434. The purity is usually 95%.
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Scientific Research Applications
Structural and Optical Properties
Research on quinoline derivatives, including those similar in structure to 4-(3-Ethoxy-4-hydroxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, has shown that these compounds exhibit significant structural and optical properties. In a study, thin films of certain quinoline derivatives were investigated for their structural and optical characteristics, demonstrating that these compounds are polycrystalline in powder form and become nanocrystallites dispersed in an amorphous matrix upon thermal deposition. The optical properties determined from spectrophotometer measurements revealed insights into the absorption parameters, molar extinction coefficient, and type of electron transition, highlighting the potential of these derivatives in optical applications (Zeyada, El-Nahass, & El-Shabaan, 2016).
Corrosion Inhibition
Quinoline derivatives have been explored as corrosion inhibitors, with computational studies and experimental validations indicating their efficacy in protecting metals against corrosion. For instance, novel quinoline derivatives have been computationally studied for their adsorption and corrosion inhibition properties on iron, revealing a positive correlation between their molecular structures and inhibition efficiency. These findings are supported by experimental data, underscoring the derivatives' potential as corrosion inhibitors (Erdoğan, Safi, Kaya, Işın, Guo, & Kaya, 2017).
Photovoltaic and Electronic Applications
Quinoline derivatives, due to their unique structural and electronic properties, have found applications in photovoltaic devices and electronic materials. Research into the photovoltaic properties of 4H-pyrano[3,2-c]quinoline derivatives has highlighted their potential in organic–inorganic photodiode fabrication. These studies demonstrate the derivatives' capabilities in improving the electrical and photovoltaic properties of devices, offering avenues for the development of advanced photovoltaic materials (Zeyada, El-Nahass, & El-Shabaan, 2016).
Properties
IUPAC Name |
4-(3-ethoxy-4-hydroxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carbonitrile |
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InChI |
InChI=1S/C21H24N2O3/c1-5-26-18-8-13(6-7-16(18)24)19-14(11-22)12(2)23-15-9-21(3,4)10-17(25)20(15)19/h6-8,19,23-24H,5,9-10H2,1-4H3 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLIUCKAANZFCHZ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C2C(=C(NC3=C2C(=O)CC(C3)(C)C)C)C#N)O |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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